6-Bromo-2-(cbz-amino)imidazo[1,2-A]pyridine

• IUPAC Name: benzyl N-(6-bromoimidazo[1,2-a]pyridin-2-yl)carbamate
• InChI: InChI=1S/C15H12BrN3O2/c16-12-6-7-14-17-13(9-19(14)8-12)18-15(20)21-10-11-4-2-1-3-5-11/h1-9H,10H2,(H,18,20)
• InChI Key: AFLUDVKIALDAKF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NC2=CN3C=C(C=CC3=N2)Br
• Molecular Formula: C15H12BrN3O2
• Molecular Weight: 346.18 g/mol

Description

6-Bromo-2-(cbz-amino)imidazo[1,2-A]pyridine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a heterocyclic organic compound that contains a pyridine ring and an imidazole ring. The compound is commonly used in scientific research due to its unique properties, including its ability to inhibit protein kinases, which are involved in various cellular processes.

Scientific Research Applications

Synthesis and Catalysis

A study by Roslan et al. (2016) describes the synthesis of a wide range of imidazo[1,2-a]pyridines, which are accessible from 2-aminopyridines. This involves a unique bromination process that is transition metal-free and efficient, yielding high product purities under mild conditions (Roslan, Ng, Chuah, & Jaenicke, 2016).

Corrosion Inhibition

Research by Saady et al. (2021) evaluated the performance of imidazo[4,5-b] pyridine derivatives as inhibitors against mild steel corrosion. The study found these derivatives, including bromo-substituted compounds, to be highly effective in corrosion inhibition (Saady et al., 2021).

Solid-Phase Synthesis

Kazzouli et al. (2003) described the solid-phase synthesis of imidazo[1,2-a]pyridine and imidazo[1,2-a]pyrimidine derivatives, which are crucial for the development of various pharmaceutical and chemical compounds (Kazzouli, Berteina‐Raboin, Mouaddib, & Guillaumet, 2003).

Automated Synthesis for Therapeutic Agents

A study by Herath et al. (2010) demonstrated the automated continuous flow synthesis of imidazo[1,2-a]pyridine-2-carboxamides, which are significant in developing various therapeutic agents, including Mur ligase inhibitors (Herath, Dahl, & Cosford, 2010).

Medicinal Chemistry Applications

Deep et al. (2016) highlighted the broad range of applications of imidazo[1,2-a]pyridine in medicinal chemistry, including roles in anticancer, antimicrobial, and antiviral therapies. This review emphasizes the potential of this scaffold in the synthesis of novel therapeutic agents (Deep, Bhatia, Kaur, Kumar, Jain, Singh, Batra, Kaushik, & Deb, 2016).

Anti-Inflammatory and Antimicrobial Activities

Rao et al. (2018) developed a catalyst-free heteroannulation reaction for imidazo[1,2-a]pyridines/pyrimidines/pyrazines, which have shown promising anti-inflammatory and antimicrobial activities. This provides a pathway for rapid preparation of potential anti-inflammatory agents in an environmentally friendly manner (Rao, Balamurali Mm, Maiti, Thakuria, & Chanda, 2018).

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridine analogues have been recognized for their wide range of applications in medicinal chemistry . They have shown significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) .

Mode of Action

It is known that imidazo[1,2-a]pyridine derivatives can interact with biological molecules . The bromine atom in the compound gives it the ability to participate in various organic reactions .

Biochemical Pathways

Imidazo[1,2-a]pyridines are valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry . They are often used in the construction of imidazo[1,2-a]pyridine derivatives .

Pharmacokinetics

One of the imidazo[1,2-a]pyridine derivatives, q203, displayed pharmacokinetic and safety profiles compatible with once-daily dosing .

Result of Action

pneumoniae .

Action Environment

It is known that the carboxylate group in similar compounds provides good solubility in aqueous solutions .